Cas no 1794789-76-6 (5-Hydroxy Leflunomide-d4 (Metabolite M2))

5-Hydroxy Leflunomide-d4 (Metabolite M2) is a deuterated isotopologue of the active metabolite of leflunomide, a disease-modifying antirheumatic drug (DMARD). This stable-labeled internal standard is essential for precise quantification of M2 in pharmacokinetic and metabolic studies via LC-MS/MS. The incorporation of four deuterium atoms enhances mass spectrometric detection, minimizing interference from endogenous compounds. Its high chemical purity and isotopic enrichment ensure reliable analytical performance in method development and validation. This compound is particularly valuable for research on leflunomide's metabolism, therapeutic drug monitoring, and drug-drug interaction studies, offering improved accuracy and reproducibility in bioanalytical applications.
5-Hydroxy Leflunomide-d4 (Metabolite M2) structure
1794789-76-6 structure
Product Name:5-Hydroxy Leflunomide-d4 (Metabolite M2)
CAS No:1794789-76-6
MF:
MW:
CID:4554165
Update Time:2025-05-19

5-Hydroxy Leflunomide-d4 (Metabolite M2) Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy Leflunomide-d4 (Metabolite M2)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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5-Hydroxy Leflunomide-d4 (Metabolite M2)
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$207.00 2023-05-18
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5-Hydroxy Leflunomide-d4 (Metabolite M2) Related Literature

Additional information on 5-Hydroxy Leflunomide-d4 (Metabolite M2)

5-Hydroxy Leflunomide-d4 (Metabolite M2): A Comprehensive Overview

5-Hydroxy Leflunomide-d4 (Metabolite M2) is a deuterated derivative of the well-known immunomodulatory drug leflunomide, specifically targeting its primary metabolite, 5-hydroxy leflunomide. This compound has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug metabolism studies and therapeutic development. The introduction of deuterium atoms in the molecular structure not only enhances the compound's stability but also aids in distinguishing it from its non-deuterated counterpart during analytical procedures.

The chemical structure of 5-Hydroxy Leflunomide-d4 (Metabolite M2) consists of a pyrimidine ring substituted with a hydroxyl group and a carboxylic acid moiety, with deuterium atoms strategically placed to mimic the natural metabolic pathway of leflunomide. This modification allows researchers to track the compound's degradation and transformation within biological systems more accurately. The CAS number 1794789-76-6 uniquely identifies this specific isotope-labeled compound, ensuring precise classification and documentation in scientific literature and regulatory filings.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled more sophisticated analyses of 5-Hydroxy Leflunomide-d4 (Metabolite M2), providing insights into its pharmacokinetic behavior. Studies have demonstrated that the deuterated version exhibits similar metabolic pathways to its parent compound but with altered kinetics, which can be advantageous in drug development. For instance, the increased metabolic stability of 5-Hydroxy Leflunomide-d4 (Metabolite M2) allows for longer half-lives in vivo, potentially reducing the frequency of dosing required for therapeutic efficacy.

The pharmaceutical industry has shown particular interest in 5-Hydroxy Leflunomide-d4 (Metabolite M2) for its role in metabolite identification and quantification. In clinical trials involving leflunomide-based therapies, accurate measurement of metabolites is crucial for assessing drug safety and efficacy. The use of 5-Hydroxy Leflunomide-d4 (Metabolite M2) as an internal standard provides researchers with a reliable benchmark for comparison, minimizing variability and improving data integrity. This has been particularly valuable in studies investigating the impact of genetic polymorphisms on drug metabolism, where subtle differences in metabolite profiles can influence therapeutic outcomes.

Moreover, the incorporation of deuterium atoms into 5-Hydroxy Leflunomide-d4 (Metabolite M2) offers benefits in drug discovery and development pipelines. By reducing the likelihood of false positives in screening assays, deuterated compounds like this one help streamline the identification of novel drug candidates. Additionally, its stability under various storage conditions makes it an ideal candidate for long-term studies, such as those examining drug-drug interactions or chronic exposure effects.

Recent research has also explored the potential therapeutic applications of 5-Hydroxy Leflunomide-d4 (Metabolite M2) beyond its role as a metabolite marker. Preclinical studies suggest that this compound may exhibit anti-inflammatory properties comparable to leflunomide but with improved tolerability due to reduced side effects associated with its parent molecule. These findings have prompted further investigation into its potential use in treating autoimmune diseases and other inflammatory conditions. The unique chemical properties of 5-Hydroxy Leflunomide-d4 (Metabolite M2) make it a promising candidate for future therapeutic interventions.

The synthesis and purification of 5-Hydroxy Leflunomide-d4 (Metabolite M2) require meticulous attention to detail to ensure high purity and consistency. Advanced synthetic methodologies, including catalytic hydrogenation and selective deuteration techniques, are employed to achieve the desired molecular structure. Quality control measures such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are utilized to verify the compound's integrity before it is used in research or clinical settings.

The regulatory landscape for 5-Hydroxy Leflunomide-d4 (Metabolite M2) is shaped by guidelines established by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that the compound meets stringent quality standards for safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) during production, while researchers must follow ethical guidelines when conducting studies involving human subjects or animal models.

As our understanding of pharmacology continues to evolve, compounds like 5-Hydroxy Leflunomide-d4 (Metabolite M2) will play an increasingly important role in personalized medicine. By providing detailed insights into individual metabolic profiles, these deuterated derivatives enable more tailored therapeutic approaches. For example, patients with specific genetic variants may benefit from adjusted dosages or alternative treatments based on their unique responses to leflunomide-derived compounds.

In conclusion,5-Hydroxy Leflunomide-d4 (Metabolite M2) represents a significant advancement in pharmaceutical research due to its dual utility as both a metabolic marker and a potential therapeutic agent. Its unique properties make it an invaluable tool for studying drug metabolism, improving clinical trial accuracy, and developing new treatments for inflammatory diseases. As scientific techniques continue to refine,the applications of this compound are likely to expand,offering new opportunities for improving patient care worldwide.

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